Cas no 1980085-32-2 (3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate)

• Product Name: 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate
• CAS No: 1980085-32-2
• MF: C₁₀H₁₀F₁₀O₃
• MW: 368.168638706207
• MDL: MFCD28334342
• CID: 4632604
• Update Time: 2025-06-08

3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate Chemical and Physical Properties

Names and Identifiers

• 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate

• MDL： MFCD28334342
• Inchi： 1S/C10H10F10O3/c11-3-1-4-22-6(21)23-5-2-7(12,13)8(14,15)9(16,17)10(18,19)20/h1-5H2
• InChI Key： JMLXYCFBJNWORV-UHFFFAOYSA-N
• SMILES： C(OCCC(F)(F)C(F)(F)C(F)(F)C(F)(F)F)(=O)OCCCF

Additional information on 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate

3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl Carbonate (CAS No. 1980085-32-2): A Comprehensive Overview

3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate (CAS No. 1980085-32-2) is a unique and versatile compound that has garnered significant attention in recent years due to its exceptional properties and potential applications in various fields, particularly in materials science and pharmaceuticals. This compound is characterized by its fluorinated structure, which imparts it with remarkable chemical stability, low surface energy, and excellent hydrophobic and oleophobic properties.

The molecular structure of 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate consists of a fluorinated alkyl chain attached to a carbonate group. The presence of the fluorine atoms significantly reduces the surface energy of the molecule, making it highly resistant to wetting by water and oils. This property makes it an ideal candidate for surface modification and coating applications where durability and repellency are crucial.

In the realm of materials science, 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate has been extensively studied for its use in the development of advanced coatings and surface treatments. Recent research has shown that this compound can be effectively incorporated into polymer matrices to enhance their hydrophobicity and chemical resistance. For instance, a study published in the Journal of Materials Chemistry A demonstrated that coatings formulated with this compound exhibited superior water-repellent properties compared to traditional coatings.

Beyond its applications in materials science, 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate has also shown promise in the pharmaceutical industry. Its unique chemical structure and stability make it a valuable component in drug delivery systems. Specifically, it can be used to modify the surface of drug carriers to improve their biocompatibility and reduce non-specific adsorption. This is particularly important in targeted drug delivery systems where precise control over the release and distribution of therapeutic agents is essential.

The synthesis of 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate typically involves a multi-step process that includes the reaction of perfluorohexanol with chloroformate derivatives followed by substitution with 3-fluoropropanol. The synthetic route is well-documented in the literature and can be optimized for large-scale production. Recent advancements in synthetic methods have led to more efficient and cost-effective processes, making this compound more accessible for industrial applications.

In terms of safety and environmental impact, 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate is generally considered to have low toxicity and minimal environmental risk when used as directed. However, as with any chemical compound, proper handling and disposal procedures should be followed to ensure safety and compliance with regulatory standards.

The future prospects for 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate are promising. Ongoing research is exploring its potential in emerging areas such as nanotechnology and biomedical engineering. For example, studies are underway to investigate its use in creating superhydrophobic surfaces for microfluidic devices and as a component in biomimetic materials that mimic natural structures with enhanced functionality.

In conclusion, 3-Fluoropropyl 1H,1H,2H,2H-perfluorohexyl carbonate (CAS No. 1980085-32-2) is a multifaceted compound with a wide range of applications in materials science and pharmaceuticals. Its unique chemical properties make it an invaluable tool for researchers and industry professionals seeking to develop advanced materials and drug delivery systems. As research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.